Cas no 150536-26-8 (Isoxazole,4-(3-methoxypropyl)-3,5-dimethyl-)

Isoxazole,4-(3-methoxypropyl)-3,5-dimethyl- structure
150536-26-8 structure
Product Name:Isoxazole,4-(3-methoxypropyl)-3,5-dimethyl-
CAS No:150536-26-8
MF:C9H15NO2
MW:169.220902681351
CID:99855
PubChem ID:15148620
Update Time:2025-04-18

Isoxazole,4-(3-methoxypropyl)-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Isoxazole,4-(3-methoxypropyl)-3,5-dimethyl-
    • Isoxazole, 4-(3-methoxypropyl)-3,5-dimethyl- (9CI)
    • 4-(3-Methoxypropyl)-3,5-dimethylisoxazole
    • 4-(3-METHOXYPROPYL)-3,5-DIMETHYL-1,2-OXAZOLE
    • Isoxazole,4-(3-methoxypropyl)-3,5-dimethyl-(9ci)
    • 150536-26-8
    • Inchi: 1S/C9H15NO2/c1-7-9(5-4-6-11-3)8(2)12-10-7/h4-6H2,1-3H3
    • InChI Key: FWUYSTXHJKRWCL-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C(C)=N1)CCCOC

Computed Properties

  • Exact Mass: 169.11035
  • Monoisotopic Mass: 169.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 35.3Ų

Experimental Properties

  • PSA: 35.26
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